Cas no 5729-75-9 (2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate)

• Product Name: 2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate
• CAS No: 5729-75-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1603532
• PubChem ID: 2453689
• Update Time: 2025-04-21

2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(1H-pyrrol-2-yl)ethyl benzoate
• [2-oxo-2-(1H-pyrrol-2-yl)ethyl] benzoate
• HMS1735I02
• SR-01000061314
• CHEMBL1534269
• HMS2751J03
• Z19825169
• 5729-75-9
• AKOS033714256
• SR-01000061314-1
• DTXSID10368729
• MLS000770211
• SMR000373093

• Inchi： 1S/C13H11NO3/c15-12(11-7-4-8-14-11)9-17-13(16)10-5-2-1-3-6-10/h1-8,14H,9H2
• InChI Key： VVDDSBJBGDSEJF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 446.5°C at 760 mmHg
• Flash Point: 223.9°C
• Refractive Index: 1.599
• PSA: 59.16